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Compound of Interest

Compound Name: 4-Nitrophenyl chloroformate

Cat. No.: B143680

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 4-Nitrophenyl chloroformate.

4-Nitrophenyl chloroformate is a hazardous chemical that requires strict safety protocols to
prevent harm to personnel and the environment. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure its safe
handling in a laboratory setting.

Hazard Summary

4-Nitrophenyl chloroformate is classified as a hazardous substance.[1] It is toxic if inhaled,
ingested, or comes into contact with skin.[1] It causes severe skin burns and serious eye
damage.[2][3] This substance may also cause respiratory irritation.[2][4] It reacts violently with
water and is corrosive.[1]
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Hazard Classification

Description

Acute Toxicity

Toxic by inhalation, in contact with skin, and if

swallowed.[1]

Skin Corrosion/Irritation

Causes severe skin burns.[2][3]

Eye Damage/Irritation

Causes serious eye damage.[2][3]

STOT - Single Exposure

May cause respiratory irritation.[4]

Reactivity

Reacts violently with water.[1] Corrodes steel.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Nitrophenyl

chloroformate to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Chemical splash goggles are
Safety Goggles and Face required. A face shield must be

Eye and Face )
Shield worn over the safety goggles.

[5]

Nitrile or neoprene gloves are
] ) recommended.[5] Inspect
Hand Chemical-Resistant Gloves )
gloves for any signs of

degradation before use.

A flame-resistant lab coat

should be worn and kept fully
Body Laboratory Coat buttoned.[5] Consider a

chemical-resistant apron for

added protection.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator is necessatry if
Respiratory Respirator o
exposure limits are exceeded
or if working outside a

chemical fume hood.[2]

Sturdy, closed-toe shoes are
Foot Closed-Toe Shoes required at all times in the

laboratory.[5]

Operational and Disposal Plans

Adherence to the following step-by-step procedures for handling and disposal is critical for
maintaining a safe laboratory environment.

Handling Protocol

o Preparation: Work in a well-ventilated area, preferably inside a certified chemical fume hood.
[2] Ensure that an emergency eyewash station and safety shower are readily accessible.[2]
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e Dispensing: When handling the solid, avoid creating dust.[3] Use non-sparking tools for
transfers.[3] All equipment used must be grounded.[1]

» During Use: Keep the container tightly closed when not in use.[3] Avoid all personal contact,
including inhalation of dust or vapors.[6] Do not eat, drink, or smoke in the handling area.[6]

» After Handling: Thoroughly wash hands and any exposed skin with soap and water.[2]
Decontaminate all work surfaces and equipment.

Spill Management

e Minor Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand
or vermiculite.

o Use clean, non-sparking tools to collect the material and place it into a loosely covered
plastic container for disposal.[1]

o Do not use water to clean up the spill.[1]
e Major Spills:
o Evacuate the laboratory and alert others in the vicinity.
o Contact your institution's Environmental Health and Safety (EHS) office immediately.

o Prevent the spill from entering drains or water courses.[1]

First Aid Measures

Immediate medical attention is required for any exposure.[2]
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Exposure Route First Aid Procedure

Remove the individual to fresh air.[3] If not
Inhalation breathing, give artificial respiration.[3] Seek

immediate medical attention.[6]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[2][6] Seek

immediate medical attention.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[6] Seek immediate

medical attention.[6]

Do NOT induce vomiting.[3] If the person is
Ingestion conscious, rinse their mouth with water.[3] Seek

immediate medical attention.[2]

Disposal Plan

All waste containing 4-Nitrophenyl chloroformate must be treated as hazardous waste.

o Waste Collection: Collect all contaminated materials, including used gloves, absorbent
materials, and empty containers, in a designated, clearly labeled hazardous waste container.

[5]

o Container Management: Keep waste containers tightly closed and store them in a cool, dry,
and well-ventilated area, away from incompatible materials.[3]

o Final Disposal: Arrange for the disposal of hazardous waste through your institution's EHS
office, in accordance with all local, state, and federal regulations.[1]

Workflow and Logical Relationships

The following diagram illustrates the standard operating procedure for safely handling 4-
Nitrophenyl chloroformate, from preparation to disposal.
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Caption: Workflow for handling 4-Nitrophenyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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